Cas no 2287321-85-9 (t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate)

• Product Name: t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate
• CAS No: 2287321-85-9
• MF: C₁₀H₁₅N₅O₃
• MW: 253.257801294327
• CID: 5946425
• PubChem ID: 137943012
• Update Time: 2025-06-08

t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6732716
• tert-butyl N-{[4-(azidomethyl)-1,3-oxazol-5-yl]methyl}carbamate
• t-butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate
• 2287321-85-9
• tert-butyl N-[[4-(azidomethyl)-1,3-oxazol-5-yl]methyl]carbamate
• t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate

• Inchi： 1S/C10H15N5O3/c1-10(2,3)18-9(16)12-5-8-7(4-14-15-11)13-6-17-8/h6H,4-5H2,1-3H3,(H,12,16)
• InChI Key： ZGEUZHWRTXYGHW-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(CN=[N+]=[N-])N=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.11748936g/mol
• Monoisotopic Mass: 253.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.7Ų

Additional information on t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate

Professional Introduction to Compound with CAS No. 2287321-85-9 and Product Name: t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate

Compound with the CAS number 2287321-85-9 and the product name t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and molecular biology research. The molecular framework of this compound incorporates a t-butyl group, which is known for its steric hindrance properties, and a 4-(azidomethyl)oxazol-5-yl moiety, which introduces a reactive azide functional group. These features make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration.

The t-butyl group in the compound’s structure contributes to its stability and reactivity, making it an ideal candidate for use in various chemical reactions. This group is particularly useful in protecting functional groups during synthetic processes, ensuring high yields and purity of the final product. Additionally, the 4-(azidomethyl)oxazol-5-yl moiety serves as a key pharmacophore, enabling the compound to interact with biological targets in innovative ways. The azide group, in particular, is widely recognized for its role in bioconjugation techniques, such as click chemistry, which has revolutionized the field of drug development.

Recent research has highlighted the importance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is known for its ability to modulate various biological pathways. In the case of t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate, the presence of the azidomethyl substituent enhances its potential as a bioactive molecule. This modification allows for further functionalization through azide-based reactions, such as cycloadditions with alkynes or disulfides, providing researchers with a powerful tool for designing novel therapeutic agents.

The compound’s application in drug discovery has been particularly promising. Studies have demonstrated its utility as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have leveraged this compound to develop new inhibitors targeting specific enzymes involved in diseases such as cancer and inflammation. The combination of the t-butyl group and the 4-(azidomethyl)oxazol-5-yl moiety provides a scaffold that can be easily modified to tailor interactions with biological targets, making it an invaluable asset in medicinal chemistry.

Moreover, advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have shown that t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate can effectively bind to various protein targets, suggesting its suitability for developing small-molecule drugs. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding researchers in optimizing derivatives for therapeutic use.

The role of click chemistry in modern drug development cannot be overstated. The ability to rapidly and selectively conjugate molecules has opened up new possibilities for creating multifunctional therapeutics. The azide group present in this compound makes it an excellent candidate for click reactions, enabling the creation of conjugates that combine multiple therapeutic effects or target different biological pathways simultaneously. This approach has been particularly effective in developing targeted therapies for complex diseases.

In conclusion, t-Butyl {[4-(azidomethyl)oxazol-5-yl]methyl}-carbamate (CAS No. 2287321-85-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with broad applications in drug discovery and molecular biology research. The combination of the t-butyl group, the 4-(azidomethyl)oxazol-5-yl moiety, and its compatibility with click chemistry techniques positions this compound as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in advancing medical science.